![molecular formula C13H17BrClNO3 B1486233 Methyl 4-(4-bromophenoxy)-4-piperidinecarboxylate hydrochloride CAS No. 2206265-31-6](/img/structure/B1486233.png)
Methyl 4-(4-bromophenoxy)-4-piperidinecarboxylate hydrochloride
Overview
Description
Methyl 4-(4-bromophenoxy)-4-piperidinecarboxylate hydrochloride (4-BPC) is a synthetic organic compound and a derivative of piperidine. It is an important intermediate in the synthesis of other organic compounds and is used in a variety of scientific applications.
Scientific Research Applications
Methyl 4-(4-bromophenoxy)-4-piperidinecarboxylate hydrochloride has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a catalyst in organic reactions. It is also used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes.
Mechanism of Action
Methyl 4-(4-bromophenoxy)-4-piperidinecarboxylate hydrochloride acts as a catalyst in organic reactions, promoting the formation of new bonds and enabling the synthesis of complex molecules. It acts as a Lewis acid, forming complexes with nucleophiles or other Lewis bases. It can also act as a Bronsted acid, donating protons to Lewis bases.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is not known to be metabolized or absorbed by the body, and it does not bind to any known receptors.
Advantages and Limitations for Lab Experiments
Methyl 4-(4-bromophenoxy)-4-piperidinecarboxylate hydrochloride is a useful reagent in organic synthesis due to its stability, low cost, and ease of synthesis. It is also relatively non-toxic and has a low vapor pressure. However, it is a strong acid, and it can cause skin and eye irritation if not handled properly.
Future Directions
There are a number of potential future directions for Methyl 4-(4-bromophenoxy)-4-piperidinecarboxylate hydrochloride. These include its use in the synthesis of pharmaceuticals and agrochemicals, its use as a catalyst in organic reactions, and its use as a ligand in coordination chemistry. Additionally, further research could be done to explore its potential applications in biochemistry and biotechnology.
Properties
IUPAC Name |
methyl 4-(4-bromophenoxy)piperidine-4-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16BrNO3.ClH/c1-17-12(16)13(6-8-15-9-7-13)18-11-4-2-10(14)3-5-11;/h2-5,15H,6-9H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWZBFWOWKOAMRU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CCNCC1)OC2=CC=C(C=C2)Br.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17BrClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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